N-ethyl-2-oxo-2-phenyl-N-(3-pyridinylmethyl)acetamide

• IUPAC Name: N-ethyl-2-oxo-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H16N2O2/c1-2-18(12-13-7-6-10-17-11-13)16(20)15(19)14-8-4-3-5-9-14/h3-11H,2,12H2,1H3
• InChI Key: JSNMCWAIXQYZIH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CN=CC=C1)C(=O)C(=O)C2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-ethyl-2-oxo-2-phenyl-N-(3-pyridinylmethyl)acetamide, commonly known as EPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. EPPA is a member of the class of N-acylpyridine-2-carboxamides, which are known to exhibit various biological activities such as anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of EPPA is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems such as the GABAergic and serotonergic systems. EPPA has been found to increase the levels of GABA in the brain, which is a major inhibitory neurotransmitter. It has also been reported to increase the levels of serotonin, which is a neurotransmitter involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects:
EPPA has been found to exhibit various biochemical and physiological effects. It has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. EPPA has also been found to possess analgesic activity by modulating the pain perception pathways in the brain. In addition, EPPA has been reported to possess anticonvulsant and antidepressant effects.

Advantages and Limitations for Lab Experiments

EPPA has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit various pharmacological activities. However, EPPA also has some limitations. It has poor solubility in water, which can make it difficult to administer in certain experiments. In addition, the exact mechanism of action of EPPA is not fully understood, which can make it difficult to interpret the results of some experiments.

Future Directions

There are several potential future directions for research on EPPA. One area of interest is the development of EPPA derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of EPPA in the treatment of various neurological disorders such as epilepsy and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of EPPA and to investigate its potential use in cancer therapy.

Scientific Research Applications

EPPA has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit various pharmacological activities such as anti-inflammatory, analgesic, anticonvulsant, and antidepressant effects. EPPA has also been found to possess antitumor activity and has been investigated for its potential use in cancer therapy.